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Introduction

4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide is an organic compound with the
IUPAC name 4-amino-2,5-dimethoxy-N-phenylbenzenesulfonamide.[1] It belongs to the
class of sulfonamides, a group of compounds with a wide range of applications, including in the
pharmaceutical and dye industries. This technical guide provides a comprehensive overview of
its chemical properties, synthesis, biological activities, and potential mechanisms of action, with
a focus on its applications in research and drug development.

Chemical Identity

The compound is also known by several synonyms, including 2,5-Dimethoxyaniline-4-
sulfoanilide and FGL Base.[2] Key identifiers are summarized in the table below.
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Property Value

IUPAC Name 4-amino-2,5-dimethoxy-N-
phenylbenzenesulfonamide[1]

CAS Number 52298-44-9[1]

Molecular Formula C14H16N204S[1]

Molecular Weight 308.35 g/mol [1]

Appearance White to almost white crystalline powder[3][4]

Melting Point 184.0 to 188.0 °C[4]

Synthesis and Characterization

The primary synthetic route to 4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide
involves the reaction of 4-amino-2,5-dimethoxybenzenesulfonyl chloride with aniline in the
presence of a base.[3] This nucleophilic substitution reaction results in the formation of the
sulfonamide bond.

Experimental Protocol: Synthesis

A general method for the synthesis is as follows:

o Preparation of 4-amino-2,5-dimethoxybenzenesulfonyl chloride: This intermediate can be
synthesized by the chlorosulfonation of 1,4-dimethoxybenzene, followed by nitration and
subsequent reduction of the nitro group.

e Sulfonamide Formation: 4-amino-2,5-dimethoxybenzenesulfonyl chloride is dissolved in a
suitable aprotic solvent, such as dichloromethane or tetrahydrofuran.

 Aniline, along with a base like pyridine or triethylamine to neutralize the HCI byproduct, is
added to the solution.

e The reaction mixture is stirred at room temperature until the reaction is complete, which can
be monitored by thin-layer chromatography.
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 Purification: The product is typically isolated by filtration and purified by recrystallization from
a suitable solvent, such as ethanol.[5]

Characterization Data

The structure and purity of the synthesized compound can be confirmed using various
analytical techniques.

Technique Expected Data
Signals corresponding to aromatic protons,
1H NMR _
methoxy groups, and amine protons.
Resonances for aromatic carbons, methoxy
13C NMR carbons, and the carbon atoms of the phenyl
group.
Characteristic peaks for N-H stretching (amine),
C-H stretching (aromatic and aliphatic), S=O
FT-IR (cm™1)

stretching (sulfonamide), and C-O stretching

(methoxy).

A molecular ion peak corresponding to the

Mass Spectrometry
calculated molecular weight.

Note: Detailed spectral data can be found in databases such as PubChem.[1]

Biological Activity

4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide has demonstrated potential as a
biologically active compound, particularly in the areas of antimicrobial and anticancer research.

Antimicrobial Activity

The compound has shown inhibitory effects against various bacterial and fungal strains. The
minimum inhibitory concentration (MIC) values are summarized below.
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Organism MIC (pg/mL)
Staphylococcus aureus 8
Pseudomonas aeruginosa 16

Klebsiella pneumoniae 32
Escherichia coli 32
Aspergillus niger 8

Candida albicans 4

Anticancer Activity

The compound has exhibited cytotoxic effects against several cancer cell lines. The half-
maximal inhibitory concentration (IC50) values are presented in the following table.

Cell Line Cancer Type IC50 (pM)
Panc-1 Pancreatic 10

MCEF-7 Breast 15

A549 Lung Not specified

Mechanism of Action and Signhaling Pathways

While the precise molecular mechanisms of 4-Amino-2,5-dimethoxy-N-
phenylbenzenesulfonamide are still under investigation, its structural similarity to other
sulfonamides suggests potential modes of action.

Synthesis of Pigment Yellow 97

A primary industrial application of this compound is as a key intermediate in the synthesis of
Pigment Yellow 97. The process involves a diazotization reaction followed by a coupling
reaction.
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Caption: Synthesis of Pigment Yellow 97.

Postulated Anticancer Signaling Pathway

Many sulfonamide derivatives exert their anticancer effects through the inhibition of carbonic
anhydrases (CAs), particularly the tumor-associated isoforms like CA IX.[6][7] Inhibition of CA
IX can lead to an increase in the acidity of the extracellular tumor microenvironment and a
decrease in intracellular pH, which can trigger apoptosis.
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Caption: Postulated mechanism of anticancer activity.
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Conclusion

4-Amino-2,5-dimethoxy-N-phenylbenzenesulfonamide is a versatile chemical compound
with established use in the dye industry and significant potential in the pharmaceutical sector.
Its demonstrated antimicrobial and anticancer activities warrant further investigation to
elucidate its precise mechanisms of action and to explore its therapeutic potential. The
synthetic accessibility and the biological profile of this sulfonamide derivative make it a
promising scaffold for the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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